Cas no 2060037-00-3 ({1-2-amino-1-(4-nitrophenyl)ethylcyclopentyl}methanol)

• Product Name: {1-2-amino-1-(4-nitrophenyl)ethylcyclopentyl}methanol
• CAS No: 2060037-00-3
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• MDL: MFCD30486898
• CID: 5183298
• PubChem ID: 137702943
• Update Time: 2025-05-20

{1-2-amino-1-(4-nitrophenyl)ethylcyclopentyl}methanol Chemical and Physical Properties

Names and Identifiers

• [1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclopentyl]methanol
• {1-2-amino-1-(4-nitrophenyl)ethylcyclopentyl}methanol

• MDL： MFCD30486898
• Inchi： 1S/C14H20N2O3/c15-9-13(14(10-17)7-1-2-8-14)11-3-5-12(6-4-11)16(18)19/h3-6,13,17H,1-2,7-10,15H2
• InChI Key： YFNTXKFSPIWWTC-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=C([N+]([O-])=O)C=C2)CN)(CO)CCCC1

Additional information on {1-2-amino-1-(4-nitrophenyl)ethylcyclopentyl}methanol

Research Briefing on {1-2-amino-1-(4-nitrophenyl)ethylcyclopentyl}methanol (CAS: 2060037-00-3): Recent Advances and Applications

In recent years, {1-2-amino-1-(4-nitrophenyl)ethylcyclopentyl}methanol (CAS: 2060037-00-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its cyclopentyl backbone and nitro-substituted phenyl group, has demonstrated potential as a key intermediate in the synthesis of bioactive molecules and as a scaffold for drug discovery. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2060037-00-3 as a building block for novel kinase inhibitors. The research team utilized its rigid cyclopentyl structure to design compounds targeting aberrant kinase signaling in cancer. Molecular docking simulations revealed that derivatives of this compound exhibited high binding affinity to ATP-binding pockets of specific oncogenic kinases, with IC50 values in the low micromolar range. Notably, one derivative showed promising antiproliferative activity against non-small cell lung cancer cell lines (A549, IC50 = 3.2 µM).

Another significant development comes from asymmetric synthesis research. A breakthrough in enantioselective hydrogenation, reported in ACS Catalysis (2024), achieved >99% ee for the (R)-enantiomer of 2060037-00-3 using a novel iridium-phosphine catalyst system. This methodological advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for its application in chiral drug development. The study also demonstrated that the absolute configuration significantly affects biological activity, with the (R)-enantiomer showing 10-fold greater potency than its (S)-counterpart in certain assays.

In neuropharmacology, researchers have investigated {1-2-amino-1-(4-nitrophenyl)ethylcyclopentyl}methanol derivatives as potential modulators of neurotransmitter systems. A 2024 European Journal of Medicinal Chemistry paper described structural modifications that enhanced blood-brain barrier penetration while maintaining selectivity for dopamine D3 receptors over D2 receptors (15:1 ratio). These findings suggest potential applications in treating neurological disorders with reduced extrapyramidal side effects compared to current therapies.

The compound's unique chemical properties have also enabled its use in materials science. Recent work published in Advanced Functional Materials (2023) demonstrated that metal-organic frameworks incorporating 2060037-00-3 as a linker exhibit unusual luminescent properties responsive to nitroaromatic compounds, suggesting applications in explosive detection. The research team attributed this sensitivity to the compound's electron-deficient nitro group and conformational flexibility.

Looking forward, several pharmaceutical companies have included 2060037-00-3 derivatives in their preclinical pipelines, particularly for oncology and CNS indications. Challenges remain in optimizing pharmacokinetic properties and scaling up synthesis, but the compound's versatility continues to drive innovation across multiple research areas. Future directions may include exploration of its use in PROTACs (proteolysis targeting chimeras) and as a component of bifunctional small molecules.